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Introduction

TFLLR-NH2 is a synthetic peptide that acts as a selective and potent agonist for the Protease-
Activated Receptor 1 (PAR1), a G-protein coupled receptor expressed on endothelial cells.[1]
Activation of PAR1 by TFLLR-NH2 mimics the action of thrombin, a key physiological activator,
initiating a cascade of intracellular signaling events that modulate vascular permeability.[1][2]
The specificity of TFLLR-NH2 for PAR1 makes it an invaluable tool for dissecting the molecular
mechanisms of PAR1 signaling in vascular biology, circumventing the pleiotropic effects of
thrombin which can activate other PAR family members.[3] These application notes provide
detailed protocols for utilizing TFLLR-NH2 in both in vitro and in vivo vascular permeability
assays, along with a summary of its signaling pathways and quantitative data from relevant
studies.

Signaling Pathways of TFLLR-NH2 in Endothelial
Cells
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Activation of PAR1 by TFLLR-NH2 in endothelial cells triggers signaling through multiple G-
protein pathways, primarily Gag/11 and Gal2/13, leading to increased vascular permeability.[1]

[2]

o Gag/11 Pathway: This pathway activates phospholipase C (PLC), which in turn generates
inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of
intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).[2] Increased
intracellular Ca2+ and PKC activation contribute to the destabilization of adherens junctions
between endothelial cells.[2][4]

o G012/13 Pathway: This pathway activates RhoA, a small GTPase that promotes the
formation of actin stress fibers and increases actomyosin contractility.[2] This process exerts
physical tension on cell-cell junctions, leading to their disassembly and the formation of
intercellular gaps.

 MAPK Pathways: PAR1 activation can also stimulate Mitogen-Activated Protein Kinase
(MAPK) pathways, including ERK, JNK, and p38.[1] These pathways can influence gene
expression, contributing to the pro-inflammatory effects of PAR1 activation.[1]

The culmination of these signaling events is the disruption of the endothelial barrier, leading to
increased vascular permeability.
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1. Intravenously Inject
Evans Blue Dye into Mouse

!

1. Seed Endothelial Cells 2. Co-inject TFLLR-NH2
on Transwell Inserts (e.g., 3 pmol/kg)
2. Culture to Confluency 3. Allow Dye to Circulate
(e.g., 72 hours) (e.g., 10 minutes)
3. Treat with TFLLR-NH2 4. Perfuse Animal to
(e.g., 10 pM for 30 min) Remove Intravascular Dye

! !

4. Add FITC-Dextran
to Upper Chamber

! !

5. Excise Tissues of Interest

5. Incubate 6. Incubate Tissues in
(e.g., 20 minutes) Formamide to Extract Dye
6. Measure Fluorescence 7. Measure Absorbance
in Lower Chamber of Extracted Dye (650 nm)
7. Analyze Data 8. Quantify Dye Extravasation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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